N-(3-methylphenyl)-4,6-di-1-pyrrolidinyl-1,3,5-triazin-2-amine

• IUPAC Name: N-(3-methylphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C18H24N6/c1-14-7-6-8-15(13-14)19-16-20-17(23-9-2-3-10-23)22-18(21-16)24-11-4-5-12-24/h6-8,13H,2-5,9-12H2,1H3,(H,19,20,21,22)
• InChI Key: NMSZLWWHVFXKII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4
• Molecular Formula: C18H24N6
• Molecular Weight: 324.4 g/mol

Description

N-(3-methylphenyl)-4,6-di-1-pyrrolidinyl-1,3,5-triazin-2-amine, commonly known as MPDT, is a novel psychoactive substance that belongs to the class of designer drugs. MPDT is a synthetic compound that has been developed as a potential replacement for other psychoactive drugs. It has gained popularity among researchers due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of MPDT is not fully understood. However, it is believed to work by binding to the dopamine and serotonin transporters, which increases the release of these neurotransmitters in the brain. This results in an increase in cognitive function, memory, and learning.
Biochemical and Physiological Effects:
MPDT has been shown to have a range of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin, which are neurotransmitters that play a critical role in mood, motivation, and cognitive function. MPDT has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

MPDT has several advantages for lab experiments. It is easy to synthesize and has a high purity level. MPDT is also stable and can be stored for long periods without degradation. However, the limitations of MPDT include its potential toxicity and lack of long-term safety data.

Future Directions

MPDT has the potential to be used in a range of therapeutic applications. Future research should focus on the long-term safety of MPDT and its potential use in the treatment of neurological disorders. Further studies are also needed to understand the mechanism of action of MPDT and its effects on the brain. Additionally, research should focus on developing new synthesis methods for MPDT that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of MPDT involves the reaction between 3-methylbenzaldehyde, pyrrolidine, and 4,6-dichloro-1,3,5-triazine in the presence of a base. The reaction results in the formation of MPDT as a white crystalline powder. The purity of MPDT can be improved by recrystallization.

Scientific Research Applications

MPDT has gained significant attention from the scientific community due to its potential therapeutic applications. It has been studied for its effects on the central nervous system, including its ability to enhance cognitive function, memory, and learning. MPDT has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.